Cas no 2141116-96-1 (3-{(tert-butoxy)carbonylamino}-4,4-diethylhexanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-4,4-diethylhexanoic acid
• CAS No: 2141116-96-1
• MF: C₁₅H₂₉NO₄
• MW: 287.395065069199
• CID: 6234688
• PubChem ID: 165518930
• Update Time: 2025-05-20

3-{(tert-butoxy)carbonylamino}-4,4-diethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-4,4-diethylhexanoic acid
• 3-{[(tert-butoxy)carbonyl]amino}-4,4-diethylhexanoic acid
• EN300-1286111
• 2141116-96-1

• Inchi： 1S/C15H29NO4/c1-7-15(8-2,9-3)11(10-12(17)18)16-13(19)20-14(4,5)6/h11H,7-10H2,1-6H3,(H,16,19)(H,17,18)
• InChI Key： UHCYDIBHWJHFBE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CC(=O)O)C(CC)(CC)CC)=O

Computed Properties

• Exact Mass: 287.20965841g/mol
• Monoisotopic Mass: 287.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-4,4-diethylhexanoic acid

3-{(tert-butoxy)carbonylamino}-4,4-diethylhexanoic acid: A Comprehensive Overview

3-{(tert-butoxy)carbonylamino}-4,4-diethylhexanoic acid, identified by the CAS Registry Number 2141116-96-1, is a complex organic compound with significant applications in various fields of chemistry and biochemistry. This compound is notable for its unique structure, which combines a tert-butoxy carbonyl group with an amino acid derivative. The presence of the tert-butoxycarbonyl (Boc) group suggests its potential use in peptide synthesis, where such protecting groups are commonly employed to control reactivity during multi-step synthesis processes.

The molecular structure of this compound can be broken down into key components: the hexanoic acid backbone, the diethyl substitution at the 4-position, and the Boc-amino group at the 3-position. The hexanoic acid backbone provides a six-carbon chain, which contributes to the compound's solubility and stability. The diethyl groups at the 4-position introduce steric hindrance, which may influence the compound's reactivity and selectivity in chemical reactions. The Boc-amino group is a versatile functional group that can participate in various condensation reactions, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the potential of this compound in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with potential therapeutic applications. For instance, its use as a starting material for peptide analogs has shown promise in targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic acyl substitution and peptide coupling reactions. The choice of synthetic pathway depends on the desired scale of production and the specific requirements of downstream applications. Optimization of reaction conditions, such as temperature and solvent selection, has been a focus of recent research to enhance yield and purity.

The physical properties of 3-{(tert-butoxy)carbonylamino}-4,4-diethylhexanoic acid are also worth noting. Its molecular weight is approximately 307 g/mol, and it exists as a white crystalline solid under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic reaction conditions.

From an environmental perspective, understanding the biodegradation and toxicity profiles of this compound is crucial for its safe handling and disposal. Preliminary studies indicate that it undergoes moderate biodegradation under aerobic conditions, suggesting that it poses limited long-term environmental risks when managed appropriately.

In conclusion, 3-{(tert-butoxy)carbonylamino}-4,4-diethylhexanoic acid (CAS No. 2141116-96-1) is a versatile compound with wide-ranging applications in organic synthesis and drug discovery. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel bioactive molecules. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing chemical science.